Cas no 625389-87-9 (Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]-)

Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]- structure
625389-87-9 structure
Product Name:Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]-
CAS No:625389-87-9
MF:C22H10Br4
MW:593.930802822113
CID:2835842
PubChem ID:12113241
Update Time:2025-04-21

Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • DTXSID40477792
    • 625389-87-9
    • Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]-
    • SCHEMBL3282977
    • Inchi: 1S/C22H10Br4/c23-19-7-3-1-5-15(19)9-11-17-13-22(26)18(14-21(17)25)12-10-16-6-2-4-8-20(16)24/h1-8,13-14H
    • InChI Key: ZZARREWRZAPGHG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#CC2C=CC=CC=2Br)C(=CC=1C#CC1C=CC=CC=1Br)Br

Computed Properties

  • Exact Mass: 593.74750Da
  • Monoisotopic Mass: 589.75160Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 0Ų
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